Cas no 2137590-89-5 (Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate)

• Product Name: Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate
• CAS No: 2137590-89-5
• MF: C₁₆H₂₉FO₃
• MW: 288.398069143295
• CID: 5934342
• PubChem ID: 165457464
• Update Time: 2025-06-08

Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-704335
• ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate
• 2137590-89-5
• Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate

• Inchi： 1S/C16H29FO3/c1-2-20-15(19)14(18)16(17)12-10-8-6-4-3-5-7-9-11-13-16/h14,18H,2-13H2,1H3
• InChI Key： JOQQFXXFLHRXDS-UHFFFAOYSA-N
• SMILES： FC1(C(C(=O)OCC)O)CCCCCCCCCCC1

Computed Properties

• Exact Mass: 288.21007294g/mol
• Monoisotopic Mass: 288.21007294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5Ų

Additional information on Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate

Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate (CAS No. 2137590-89-5): A Comprehensive Overview

Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate, a compound with the chemical formula C₁₃H₂₃FO₃ and CAS number 2137590-89-5, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in the realm of targeted therapies and biomaterials. The presence of a fluorocyclododecyl moiety introduces a distinct electronic and steric environment, which can be leveraged to enhance the bioavailability and specificity of therapeutic agents.

The synthesis and characterization of Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate have been subjects of extensive study, with researchers exploring various synthetic pathways to optimize yield and purity. Recent advancements in synthetic methodologies have enabled the production of this compound with high fidelity, making it more accessible for further investigation. The compound's structure, featuring a hydroxyacetate group linked to a fluorinated cycloalkyl ring, offers multiple sites for functionalization, providing a versatile platform for the development of novel derivatives.

In the context of pharmaceutical applications, Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate has shown promise as a precursor for biologically active molecules. The fluorine atom in the cycloalkyl ring can enhance metabolic stability and binding affinity, making it an attractive component in drug design. For instance, studies have demonstrated its utility in the synthesis of fluorinated analogs of existing therapeutic agents, which exhibit improved pharmacokinetic profiles. This has sparked interest in exploring its potential as an intermediate in the development of next-generation drugs targeting various diseases.

Moreover, the compound's unique properties make it a valuable tool in materials science, particularly in the development of advanced polymers and coatings. The fluorocyclododecyl group imparts hydrophobicity and thermal stability, which are crucial for applications in high-performance materials. Researchers are investigating its incorporation into biodegradable polymers and hydrogels, aiming to create materials with enhanced durability and functionality. These developments hold promise for applications in medical implants, wound healing dressings, and other biomedical devices.

Recent research has also highlighted the potential of Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate in nanotechnology. Its ability to form stable complexes with other molecules has been exploited to develop novel drug delivery systems. For example, studies have shown that this compound can be used to create nanoparticles that encapsulate therapeutic agents, improving their targeted delivery to specific tissues or cells. This approach has shown particular promise in oncology, where precise delivery of chemotherapeutic agents is critical for maximizing efficacy while minimizing side effects.

The environmental impact of Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate is another area of growing interest. As synthetic methods continue to evolve, efforts are being made to develop more sustainable production processes that minimize waste and energy consumption. Additionally, researchers are exploring ways to enhance the biodegradability of derivatives derived from this compound, ensuring that they do not pose long-term environmental risks. These initiatives align with broader trends in green chemistry aimed at reducing the ecological footprint of pharmaceutical manufacturing.

In conclusion, Ethyl 2-(1-fluorocyclododecyl)-2-hydroxyacetate (CAS No. 2137590-89-5) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it a valuable building block for pharmaceuticals, materials science, and nanotechnology applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific innovation and addressing global challenges.